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For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive comparison of the obsolete herbicide Bromofenoxim with contemporary

broadleaf herbicides. The analysis is based on available experimental data, detailing efficacy,

experimental protocols, and mechanisms of action.

Bromofenoxim, a phenoxy herbicide, is now considered obsolete and is no longer approved

for use in many regions, including Great Britain.[1] It was historically used for the control of

broad-leaved weeds in cereal crops, maize, and grasslands.[1] This guide synthesizes

historical data on Bromofenoxim's performance and contrasts it with the efficacy of modern

broadleaf herbicides, providing a retrospective analysis for research and development

purposes.

Comparative Efficacy Data
Quantitative data from various studies have been summarized to compare the weed control

efficacy of Bromofenoxim (often in combination with other active ingredients) and a selection

of modern broadleaf herbicides. The data highlights the percentage of weed control observed

in experimental settings.
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Herbicide(s) Target Weed(s) Efficacy (%) Crop Reference

Bromofenoxim

Mixtures

Buctril

(Bromoxynil)
Henbit 30 - 73 Wheat [2]

Common

Chickweed
13 - 48 Wheat [2]

Buctril Super

(Bromoxynil +

MCPA)

Parthenium

hysterophorus

89 (at flowering

stage, 4 weeks

after spray)

- [3][4]

Parthenium

hysterophorus

94 (at rosette

stage, 4 weeks

after spray)

- [3]

Parthenium

hysterophorus

76 (at bolted

stage, 4 weeks

after spray)

- [3]

Modern

Broadleaf

Herbicides

Harmony Extra

(Thifensulfuron +

Tribenuron)

Henbit &

Common

Chickweed

Generally more

effective than

Buctril

Wheat [2]

Sencor

(Metribuzin)

Henbit &

Common

Chickweed

Generally more

effective than

Buctril

Wheat [2]

Glyphosate
Parthenium

hysterophorus

100 (at flowering

stage, 4 weeks

after spray)

- [3][4]

Pendimethalin
Parthenium

hysterophorus

80 (at flowering

stage, 4 weeks

after spray)

- [3][4]
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Triasulfuron +

Terbutryn

Parthenium

hysterophorus

61 (at flowering

stage, 4 weeks

after spray)

- [3][4]

Halauxifen-

methyl (Arylex) +

Fluroxypyr +

Dicamba

(Switchblade)

Various

Broadleaf Weeds

Good activity on

over 60 species
Turf [5]

Halauxifen-

methyl (Arylex) +

2,4-D +

Fluroxypyr

(GameOn)

Various

Broadleaf Weeds

Labeled for

control of over

100 species

Turf [5]

Flumioxazin +

2,4-D + Triclopyr

+ Fluroxypyr

(Sure Power)

Ground Ivy &

Wild Violet

>80% control of

ground ivy within

3 days

Turf [5]

Experimental Protocols
Detailed methodologies are crucial for interpreting efficacy data. Below are summaries of

experimental protocols from cited studies.

Study on Broadleaf Weed Control in Wheat[2]
Objective: To compare the efficacy of several post-emergence herbicides for broadleaf weed

control in wheat.

Experimental Design: A randomized complete block design with four replications was used

across four sites.

Plot Size: Not specified.

Crop: Pioneer 2552 wheat.
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Herbicide Application: Herbicides were applied using a CO2 back-pack sprayer in a spray

volume of 20 GPA at one site and 26 GPA at the others.

Herbicides Tested:

Aim (carfentrazone)

Buctril (bromoxynil) at 1.5 pt/A

Clarity (dicamba) at 4 oz/A

2,4-D at 1 pt/A

Harmony Extra (thifensulfuron + tribenuron) at 0.5 oz/A

Sencor (metribuzin) at 4 oz/A

Data Collection: Weed control was visually rated, and wheat grain yield was measured.

Study on the Control of Parthenium hysterophorus[3][4]
Objective: To determine the impact of four locally available broadleaf herbicides against

Parthenium hysterophorus.

Experimental Design: Potted plants were used in a research field setting.

Target Weed:Parthenium hysterophorus at three growth stages (rosette, bolted, and

flowering).

Herbicide Application: Herbicides were applied at the recommended dose and half of the

recommended dose.

Herbicides Tested:

Stomp 455 CS (pendimethalin)

Buctril Super 60 EC (bromoxynil + MCPA)

Vantage 48 SL (glyphosate)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logran Extra 750 WG (triasulfuron + terbutryn)

Data Collection: Mortality of P. hysterophorus was observed and recorded 2 and 4 weeks

after spraying.

Mechanism of Action: Bromofenoxim
Bromofenoxim acts as a photosynthesis inhibitor.[1] Upon application, it is metabolized to

bromoxynil, which is the active compound. Bromoxynil inhibits photosynthesis by binding to the

D1 protein of the photosystem II complex in chloroplasts. This binding blocks the electron

transport chain, leading to the production of reactive oxygen species, which cause lipid

peroxidation and membrane damage, ultimately resulting in cell death.

Bromofenoxim Application Metabolism in Plant Bromoxynil (Active Compound) Photosystem II (PSII)
D1 Protein

Binds to Electron Transport Chain BlockedLeads to Reactive Oxygen Species (ROS) Production Lipid Peroxidation &
Membrane Damage Cell Death

Click to download full resolution via product page

Caption: Mode of action of Bromofenoxim leading to plant cell death.

Modern Broadleaf Herbicide Alternatives
The herbicide landscape has evolved significantly since the use of Bromofenoxim. Modern

herbicides offer different modes of action, improved crop selectivity, and better toxicological

profiles.

ALS Inhibitors (Group 2): Herbicides like those in Harmony Extra (thifensulfuron and

tribenuron) inhibit the acetolactate synthase (ALS) enzyme, which is crucial for the synthesis

of branched-chain amino acids in plants.

Synthetic Auxins (Group 4): This group includes herbicides like 2,4-D, dicamba, and the

newer arylpicolinates such as halauxifen-methyl (Arylex).[5] They mimic the plant growth

hormone auxin, causing uncontrolled and disorganized growth that leads to plant death.[5]

EPSPS Inhibitors (Group 9): Glyphosate is the most well-known herbicide in this class. It

inhibits the 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) enzyme, preventing the

synthesis of essential aromatic amino acids.
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PPO Inhibitors (Group 14): Flumioxazin is an example of a protoporphyrinogen oxidase

(PPO) inhibitor.[5] These herbicides inhibit an enzyme involved in chlorophyll synthesis,

leading to the accumulation of a phototoxic intermediate that causes rapid membrane

damage in the presence of light.

HPPD Inhibitors (Group 27): These herbicides inhibit the 4-hydroxyphenylpyruvate

dioxygenase (HPPD) enzyme, which is involved in plastoquinone and tocopherol

biosynthesis. This leads to the bleaching of new growth.

The development of herbicide-resistant weeds has driven the creation of new herbicide

formulations and mixtures. Products like "Sure Power" and "GameOn" combine multiple active

ingredients with different modes of action to provide broad-spectrum weed control and manage

resistance.[5]

In conclusion, while Bromofenoxim was effective against certain broadleaf weeds, its status

as an obsolete herbicide reflects the advancements in herbicide technology. Modern herbicides

offer a wider range of modes of action, greater efficacy against a broader spectrum of weeds,

and are formulated to address the challenges of herbicide resistance. The data and protocols

presented here provide a valuable reference for understanding the historical context of weed

management and for the continued development of more effective and sustainable herbicide

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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